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Abstract

Glycylglycine hydrochloride, the hydrochloride salt of the simplest dipeptide, glycylglycine, is
a versatile and critical reagent in a multitude of scientific and pharmaceutical applications. Its
inherent properties as a biological buffer, a protein stabilizer, and a biocompatible excipient
make it an invaluable tool in research, diagnostics, and therapeutic development. This technical
guide provides an in-depth overview of the structure, function, and key applications of
glycylglycine hydrochloride, complete with detailed experimental protocols and quantitative
data to support its use in the laboratory and in drug formulation.

Chemical Structure and Physicochemical Properties

Glycylglycine is a dipeptide formed from two glycine molecules linked by a peptide bond.[1] The
hydrochloride salt is formed by the reaction of glycylglycine with hydrochloric acid.

Chemical Structure

The chemical structure of glycylglycine hydrochloride is characterized by a dipeptide
backbone with a protonated N-terminus and a carboxylic acid C-terminus, with a chloride ion
for charge neutrality. In aqueous solutions, glycylglycine exists as a zwitterion, possessing both
a positive and a negative charge on the same molecule.[2]
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Chemical Structure of Glycylglycine Hydrochloride
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Caption: Chemical structure of glycylglycine hydrochloride.
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Physicochemical Properties

A summary of the key physicochemical properties of glycylglycine and its hydrochloride salt is
presented in the table below.

Property Value Reference(s)
Molecular Formula C4H9CIN203 [3]
Molecular Weight 168.58 g/mol [3]
CAS Number 13059-60-4 [3]

2-[(2-aminoacetyl)amino]acetic
IUPAC Name i _ [3]
acid;hydrochloride

White to off-white crystalline

Appearance [2]
powder

pKal (Carboxyl group) ~3.1 [4]

pKa2 (Amino group) ~8.2 [4]

Solubility in Water Soluble [2]

Melting Point 128 - 133 °C [5]
Diglycine hydrochloride, Gly-

Synonyms i Y Y [2][3]
Gly HCI

Core Functions and Applications

Glycylglycine hydrochloride's utility stems from its simple, biocompatible structure and its
zwitterionic nature, which allows it to function effectively in a variety of biological contexts.

Biological Buffer

Due to its two pKa values, glycylglycine is an effective biological buffer in the pH ranges of 2.5-
3.8 and 7.5-8.9.[2][6] This makes it suitable for a wide range of biochemical assays, enzyme
reactions, and cell culture applications where maintaining a stable pH is critical.
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Buffering Action of Glycylglycine
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Workflow for Glycylglycine Buffer Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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